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Compound of Interest

Compound Name: Dimethoxymethanamine

Cat. No.: B3180651 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N,N-Dimethylformamide dimethyl acetal (DMF-DMA), systematically known as 1,1-dimethoxy-

N,N-dimethylmethanamine, is a versatile and highly reactive organic reagent with significant

applications in synthetic chemistry, particularly in the pharmaceutical industry. Its utility as a

building block for heterocyclic compounds, a methylating agent, and a formylating agent makes

it an indispensable tool in the synthesis of complex molecular architectures and active

pharmaceutical ingredients (APIs). This guide provides an in-depth overview of its chemical

properties, synthesis, and applications, with a focus on its role in drug discovery and

development.

Chemical Identity and Properties
CAS Number: 4637-24-5[1][2][3][4][5][6]

Chemical Structure:

Molecular Formula: C₅H₁₃NO₂[2][4][6]

Synonyms: 1,1-Dimethoxy-N,N-dimethylmethanamine, DMFDMA, 1,1-

Dimethoxytrimethylamine[2]
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Quantitative Data
The physical and chemical properties of N,N-Dimethylformamide dimethyl acetal are

summarized in the table below for easy reference.

Property Value Reference

Molecular Weight 119.16 g/mol [2][4][5]

Appearance
Colorless to almost colorless

clear liquid

Density 0.897 g/mL at 25 °C [3]

Boiling Point 102-103 °C at 720 mmHg

Refractive Index n20/D 1.396

Flash Point 45 °F [3]

Experimental Protocols
Synthesis of N,N-Dimethylformamide Dimethyl Acetal
A common laboratory-scale synthesis of N,N-Dimethylformamide dimethyl acetal involves the

reaction of N,N-dimethylformamide (DMF) with dimethyl sulfate to form an iminium salt, which

is then treated with a base.[7]

Materials:

N,N-Dimethylformamide (DMF)

Dimethyl sulfate

Sodium methoxide

Anhydrous organic solvent (e.g., isoparaffin, solvent naphtha)[7]

Procedure:
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Formation of the Iminium Salt: N,N-Dimethylformamide is reacted with dimethyl sulfate in a

suitable solvent. This reaction is typically exothermic and should be performed with cooling

to maintain control over the reaction temperature. The product of this step is the intermediate

iminium salt.[7]

Reaction with Sodium Methoxide: The iminium salt is then reacted with a dispersion of solid

sodium methoxide in an organic solvent. The reaction temperature is maintained between

20-30 °C.[7]

Work-up and Purification: After the reaction is complete, the solid byproducts are removed by

filtration. The filtrate, containing the crude N,N-Dimethylformamide dimethyl acetal, is then

purified by fractional distillation under reduced pressure to yield the final product.[7]

Role in Drug Development and Organic Synthesis
N,N-Dimethylformamide dimethyl acetal is a key reagent in the synthesis of a wide variety of

heterocyclic compounds, many of which form the core structures of pharmaceuticals.[8][9][10]

Its primary role is as a one-carbon (C1) synthon, enabling the introduction of a formyl group or

a dimethylaminomethylene group into a molecule.[5][11]

One of its most significant applications is in the formation of enamines from compounds

containing active methylene groups.[5] These enamines are versatile intermediates that can be

used to construct various heterocyclic systems such as pyridines, pyrimidines, and pyrazoles.

[11] For example, DMF-DMA is instrumental in the synthesis of pyridine derivatives that have

shown potent inhibitory activity against PI3 kinase isoforms, which are important targets in

cancer therapy.[8][10]

Furthermore, DMF-DMA is utilized for the methylation of phenols, thiols, and carboxylic acids,

providing a convenient method for the protection of these functional groups or for the synthesis

of desired target molecules.[5]

Mandatory Visualizations
Reaction of DMF-DMA with an Active Methylene
Compound
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The following diagram illustrates the general reaction of N,N-Dimethylformamide dimethyl

acetal with a compound containing an active methylene group (flanked by two electron-

withdrawing groups, R and R') to form a reactive enamine intermediate.

Reactants

Products

N,N-Dimethylformamide
dimethyl acetal

Enamine Intermediate
(R-C(=CH-N(CH3)2)-R')

+

Active Methylene Compound
(R-CH2-R')

Methanol (x2)

Click to download full resolution via product page

Caption: Formation of an enamine from DMF-DMA and an active methylene compound.

Synthetic Utility in Heterocyclic Chemistry
The enamine intermediates generated from the reaction of DMF-DMA are pivotal in the

construction of various heterocyclic scaffolds, which are prevalent in medicinal chemistry.
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Caption: Synthetic pathway from DMF-DMA to APIs via heterocyclic intermediates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/78373
https://pubchem.ncbi.nlm.nih.gov/compound/78373
https://patents.google.com/patent/CN106083611A/en
https://patents.google.com/patent/CN106083611A/en
https://www.nbinno.com/article/other-organic-chemicals/unlocking-pharmaceutical-potential-dmf-dma-in-drug-discovery-gb
https://www.chemicalbook.com/article/n-n-dimethylformamide-dimethyl-acetal-catalytic-role-in-synthesis-reactions-and-its-toxicity.htm
https://www.chemicalbook.com/article/n-n-dimethylformamide-dimethyl-acetal-catalytic-role-in-synthesis-reactions-and-its-toxicity.htm
https://www.nbinno.com/article/other-organic-chemicals/multifaceted-role-dmf-dma-modern-chemical-laboratories-gb
https://www.researchgate.net/publication/388513628_NN-Dimethylformamide_dimethyl_acetal_DMFDMA_from_derivatisation_to_C1_synthon
https://www.benchchem.com/product/b3180651#dimethoxymethanamine-cas-number-and-chemical-structure
https://www.benchchem.com/product/b3180651#dimethoxymethanamine-cas-number-and-chemical-structure
https://www.benchchem.com/product/b3180651#dimethoxymethanamine-cas-number-and-chemical-structure
https://www.benchchem.com/product/b3180651#dimethoxymethanamine-cas-number-and-chemical-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3180651?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3180651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

